3-Iodo-1-methyl-1H-indazole-6-carbonitrile

• Molecular Formula: C9H6IN3
• Molecular Weight: 283.07 g/mol
• IUPAC Name: 3-iodo-1-methylindazole-6-carbonitrile
• InChI: InChI=1S/C9H6IN3/c1-13-8-4-6(5-11)2-3-7(8)9(10)12-13/h2-4H,1H3
• InChI Key: MNTRSUBIDMNRMR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)C#N)C(=N1)I

Description

3-Iodo-1-methyl-1H-indazole-6-carbonitrile is a useful research compound. Its molecular formula is C9H6IN3 and its molecular weight is 283.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 3-iodo-1H-indazole-6-carbonitrile (2.0 g, 7.43 mmol), t-BuOK (1.2 g, 10.4 mmol) in THF (50 mL), iodomethane (1.2 g, 10.4 mmol) in THF (5 mL) was added dropwise at 0° C. under ice-water bath. The resulting mixture was stirred overnight at room temperature. Two isomers, which are methylated at N-1 and N-2 position respectively, were formed. The excess solvent was removed under reduced pressure, the residue was dissolved in EtOAc (100 mL), washed with brine (2×10 mL), the combined organics were dried over Na2SO4. After removal of drying agent and concentration, the crude mixture (1.6 g) was used in the next step without further purification. MS: (M+H)+=411;